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Compound of Interest

Compound Name: Strontium oxide

Cat. No.: B073684

Essential Safety and Handling Guide for
Strontium Oxide

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of Strontium oxide
(SrO).

Hazard Identification and Personal Protective

Equipment

Strontium oxide is a corrosive solid that can cause severe skin burns and eye damage.[1][2] It
is crucial to wear appropriate personal protective equipment (PPE) to prevent any direct
contact.[3][4]

Table 1: Personal Protective Equipment for Strontium Oxide
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PPE Category Specifications Rationale

To protect against dust
) Tightly fitting safety goggles or  patrticles and chemical
Eye/Face Protection ]
a face shield.[1][4] splashes that can cause

severe eye damage.

Chemical-resistant gloves ) i
) ) o To prevent skin contact which
Skin Protection (e.g., nitrile or rubber), and a
) ) can lead to severe burns.
complete protective suit.[1][4]

To avoid inhalation of dust,
) ) NIOSH/MSHA approved S
Respiratory Protection ] which is irritating to the
respirator.[5] )
respiratory tract.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of Strontium oxide
and ensure a safe laboratory environment.

Operational Plan:

» Ventilation: Always handle Strontium oxide in a well-ventilated area or under a chemical
fume hood.[3][4]

e Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols during
handling.[2][6]

» Moisture Sensitivity: Strontium oxide is moisture-sensitive and reacts violently with water.[1]
[4] It should be handled under a dry, inert gas and stored in a tightly closed container in a
cool, dry place.[4][7]

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[1][3] Contaminated clothing should be removed immediately and laundered before
reuse.[2][3]

Emergency Procedures
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In the event of exposure or a spill, immediate and appropriate action is necessary to mitigate

harm.

Emergency Response Protocol:

Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][4] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[2][3] Seek immediate

medical attention.[1]

Move the exposed person to fresh air. If not

Inhalation breathing, give artificial respiration.[2][6] Seek
medical attention.[2]
Do NOT induce vomiting.[1][2] Rinse mouth with
Ingestion water and seek immediate medical attention.[2]

[6]

For spills, evacuate the area and ensure adequate ventilation.[6] Wearing full PPE, sweep up

the spilled material and place it in a suitable, closed container for disposal.[2] Do not flush with

water.[2]

Disposal Plan

Strontium oxide waste must be disposed of in accordance with local, state, and federal

regulations.[4] It is recommended to contact a licensed professional waste disposal service.[2]

One disposal method involves mixing the material with a combustible solvent and burning it in

a chemical incinerator equipped with an afterburner and scrubber.[2]
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Experimental Workflow for Handling Strontium
Oxide

The following diagram illustrates the standard operating procedure for safely handling

Strontium oxide in a laboratory setting.

Preparation Emergency Protocol

Don Appropriate PPE Exposure Event

Ensure Proper Ventilation Administer First Aid

Seek Medical Attention

Cleanup & [Disposal

Clean Work Area

l

Dispose of Waste Properly

\

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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